3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione

• IUPAC Name: 3-(2-chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione
• InChI: InChI=1S/C19H17ClO2S/c1-3-12-9-14-18(10-17(12)21-4-2)22-11-15(19(14)23)13-7-5-6-8-16(13)20/h5-11H,3-4H2,1-2H3
• InChI Key: DJCRIAOUIFRXBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC)OC=C(C2=S)C3=CC=CC=C3Cl
• Molecular Formula: C19H17ClO2S
• Molecular Weight: 344.9 g/mol
• CAS No.: 487030-48-8

Description

3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione, also known as CTECT, is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of chromene derivatives, which have been extensively studied for their diverse biological properties. CTECT has been found to possess a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. In

Mechanism of Action

The exact mechanism of action of 3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione is not fully understood. However, several studies have suggested that its pharmacological activities may be mediated through the inhibition of various signaling pathways. For example, this compound has been found to inhibit the activation of nuclear factor-κB (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and cell survival. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, in various cell types. Furthermore, this compound has been found to scavenge free radicals and protect cells from oxidative damage. In vivo studies have demonstrated that this compound can reduce inflammation in animal models of rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been found to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione is its diverse pharmacological activities. This makes it a promising candidate for the development of novel therapeutics for various diseases. Furthermore, the synthesis method for this compound is relatively simple, and the compound can be obtained in high purity. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, more research is needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for research on 3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione. One area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, more research is needed to determine the optimal dosage and administration route for this compound. Another area of interest is its potential as an anticancer agent. Further studies are needed to determine the mechanism of action of this compound in cancer cells and to optimize its therapeutic potential. Finally, there is also potential for this compound to be used in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione involves the reaction of 2-chlorobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then treated with thiourea and iodine to yield this compound. This synthesis method has been described in detail by several researchers, and the purity of the compound can be confirmed using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3-(2-Chlorophenyl)-7-ethoxy-6-ethylchromene-4-thione has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its anti-inflammatory activity. Several studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in various cell types. This suggests that this compound may have potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory activity, this compound has also been found to possess antioxidant and anticancer effects. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage. Furthermore, this compound has been found to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.